Cas no 167699-86-7 (rac-tert-butyl (1R,2R)-2-formylcyclopropane-1-carboxylate, trans)

• Product Name: rac-tert-butyl (1R,2R)-2-formylcyclopropane-1-carboxylate, trans
• CAS No: 167699-86-7
• MF: C₉H₁₄O₃
• MW: 170.205663204193
• CID: 5463463
• PubChem ID: 44596723
• Update Time: 2025-10-31

rac-tert-butyl (1R,2R)-2-formylcyclopropane-1-carboxylate, trans Chemical and Physical Properties

Names and Identifiers

• 1,1-Dimethylethyl (1R,2R)-2-formylcyclopropanecarboxylate
• rac-tert-butyl (1R,2R)-2-formylcyclopropane-1-carboxylate, trans

• Inchi： 1S/C9H14O3/c1-9(2,3)12-8(11)7-4-6(7)5-10/h5-7H,4H2,1-3H3/t6-,7+/m0/s1
• InChI Key： YJHSQGJXGNQCLD-NKWVEPMBSA-N
• SMILES： [C@@H]1(C(OC(C)(C)C)=O)C[C@H]1C=O

Additional information on rac-tert-butyl (1R,2R)-2-formylcyclopropane-1-carboxylate, trans

Recent Advances in the Study of rac-tert-butyl (1R,2R)-2-formylcyclopropane-1-carboxylate, trans (CAS: 167699-86-7)

The compound rac-tert-butyl (1R,2R)-2-formylcyclopropane-1-carboxylate, trans (CAS: 167699-86-7) has garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential applications in drug synthesis. Recent studies have focused on its role as a key intermediate in the synthesis of biologically active molecules, particularly in the development of antiviral and anticancer agents. This research brief aims to summarize the latest findings related to this compound, highlighting its synthetic utility, biological relevance, and emerging applications.

One of the most notable advancements in the study of rac-tert-butyl (1R,2R)-2-formylcyclopropane-1-carboxylate, trans is its application in the synthesis of cyclopropane-containing pharmaceuticals. Cyclopropane rings are known to confer enhanced metabolic stability and bioavailability to drug molecules, making them valuable scaffolds in medicinal chemistry. Recent publications have demonstrated the efficient use of this compound in the stereoselective synthesis of cyclopropane derivatives, which are being explored as potential inhibitors of viral proteases and other disease-related targets.

In addition to its synthetic utility, researchers have investigated the biological activity of rac-tert-butyl (1R,2R)-2-formylcyclopropane-1-carboxylate, trans and its derivatives. A 2023 study published in the Journal of Medicinal Chemistry reported that derivatives of this compound exhibited promising activity against the hepatitis C virus (HCV) by targeting the NS3/4A protease. The study utilized molecular docking and in vitro assays to elucidate the binding interactions and inhibitory mechanisms, providing a foundation for further optimization of these compounds.

Another area of interest is the compound's potential in cancer therapy. Recent preclinical studies have explored its incorporation into small-molecule inhibitors of protein-protein interactions (PPIs) that are critical for tumor growth and survival. For instance, a 2022 study in Bioorganic & Medicinal Chemistry Letters highlighted the use of rac-tert-butyl (1R,2R)-2-formylcyclopropane-1-carboxylate, trans as a building block for the development of inhibitors targeting the MDM2-p53 interaction, a well-known pathway in cancer biology. The results indicated that these inhibitors could effectively restore p53 function in cancer cells, leading to apoptosis and reduced tumor proliferation.

From a methodological perspective, recent research has also focused on improving the synthetic routes to rac-tert-butyl (1R,2R)-2-formylcyclopropane-1-carboxylate, trans. Advances in catalytic asymmetric synthesis have enabled more efficient and enantioselective production of this compound, addressing previous challenges related to yield and purity. A 2023 paper in Organic Letters detailed a novel palladium-catalyzed cyclopropanation reaction that significantly improved the scalability and cost-effectiveness of the synthesis, making it more accessible for large-scale pharmaceutical applications.

In conclusion, rac-tert-butyl (1R,2R)-2-formylcyclopropane-1-carboxylate, trans (CAS: 167699-86-7) continues to be a compound of significant interest in chemical biology and drug discovery. Its versatility as a synthetic intermediate and its potential biological activities make it a valuable tool for researchers. Future studies are expected to further explore its applications in antiviral and anticancer therapies, as well as optimize its synthesis for industrial-scale production. The ongoing research underscores the importance of this compound in advancing medicinal chemistry and addressing unmet medical needs.